Cas no 77842-39-8 (2S,4R-4-Methylglutamate)

• Product Name: 2S,4R-4-Methylglutamate
• CAS No: 77842-39-8
• MF: C₆H₁₁NO₄
• MW: 161.155842065811
• CID: 6643330
• PubChem ID: 95883
• Update Time: 2024-03-01

2S,4R-4-Methylglutamate Chemical and Physical Properties

Names and Identifiers

• ZT535SY4KJ
• (4r)-4-methyl-l-glutamic acid
• 4-Methyl-L-glutamic acid, (4R)-
• (2S,4R)-2-amino-4-methylpentanedioic acid
• sym 2081
• SCHEMBL594187
• 2-Amino-4-methyl-pentanedioic acid
• NSC 41355
• SR-01000597438
• J-018254
• Glutamic acid, 4-methyl- (VAN)
• DL-Glutamic acid, 4-methyl-, erythro-
• L-Glutamic acid, 4-methyl-, (4R)-
• 4-Methyl-D-glutamic acid, (4RS)-
• NCGC00024860-01
• CS-0021132
• 6B8Q87JVZ7
• erythro-(2S,4R)-4-methyl-L-glutamic acid
• CHEMBL288166
• (2S,4R)-4-methyl glutamic acid
• SYM
• NCGC00024860-02
• MFCD00937765
• HY-101310
• AKOS006273726
• 4-Methylglutamate
• Biomol-NT_000218
• KRKRAOXTGDJWNI-DMTCNVIQSA-N
• (2S,4R)-2-amino-4-methylpentanedioicacid
• SR-01000597438-1
• SYM-2081
• rel-(4S)-4-Methyl-D-glutamic acid
• (2S, 4R)-4-methyl glutamic acid
• BDBM50031704
• 2S,4R-4-Methylglutamate
• UNII-6B8Q87JVZ7
• NS00068408
• (2S,4R)-2-Amino-4-methyl-pentanedioic acid
• DTXSID901300044
• D-Glutamic acid, 4-methyl-, (4S)-rel-
• UNII-PQ76GL74VZ
• BPBio1_001308
• PQ76GL74VZ
• threo-gamma-Methylglutamate
• UNII-ZT535SY4KJ
• (2S,4R)-4-Methylglutamic acid
• 77842-39-8
• Tocris-0903
• (2S,4R)-4-Methylglutamic acid, solid
• CHEBI:228160
• 4-Methyl-DL-glutamic acid, erythro-
• 31137-74-3

• MDL： MFCD00937765
• Inchi： 1S/C6H11NO4/c1-3(5(8)9)2-4(7)6(10)11/h3-4H,2,7H2,1H3,(H,8,9)(H,10,11)/t3-,4+/m1/s1
• InChI Key： KRKRAOXTGDJWNI-DMTCNVIQSA-N
• SMILES： OC([C@H](C)C[C@@H](C(=O)O)N)=O

Computed Properties

• Exact Mass: 161.06880783g/mol
• Monoisotopic Mass: 161.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives L-alpha-amino acids